(1aR,6aS)-6,6a-dihydro-1aH-indeno[1,2-b]oxirene

• CAS RN: 85354-35-4
• Molecular Formula: C9H8O
• Molecular Weight: 132.16 g/mol
• IUPAC Name: (1aR,6aS)-6,6a-dihydro-1aH-indeno[1,2-b]oxirene
• InChI: InChI=1S/C9H8O/c1-2-4-7-6(3-1)5-8-9(7)10-8/h1-4,8-9H,5H2/t8-,9+/m0/s1
• InChI Key: UKGCFMYYDATGNN-DTWKUNHWSA-N
• Isomeric SMILES: C1[C@H]2[C@H](O2)C3=CC=CC=C31
• Canonical SMILES: C1C2C(O2)C3=CC=CC=C31

Description

(1aR,6aS)-6,6a-dihydro-1aH-indeno[1,2-b]oxirene is a useful research compound. Its molecular formula is C9H8O and its molecular weight is 132.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mechanically stirred solution of indene (0.01 mol), dodecane (0.001 mol), urea (0.208 mol), sodium bicarbonate (0.003 mol) and manganese sulphate (0.1 mmol) in 10.0 ml of water at 20° C. is added 30% aqueous hydrogen peroxide (0.4 mol) in three equal portions over a period of 3 hours. After 10 hours the reaction mixture was extracted with 4×5 ml diethyl ether. The combined organic layer was dried over anhydrous sodium sulphate. Removal of solvent yielded indene oxide in >99% yield with selectivity 95%.